Cas no 2137531-65-6 (4-Chloro-2-(2-methylpyridin-3-yl)pyrimidine)

• Product Name: 4-Chloro-2-(2-methylpyridin-3-yl)pyrimidine
• CAS No: 2137531-65-6
• MF: C₁₀H₈ClN₃
• MW: 205.643620491028
• CID: 6452182
• PubChem ID: 165441800
• Update Time: 2025-06-14

4-Chloro-2-(2-methylpyridin-3-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-636423
• 4-chloro-2-(2-methylpyridin-3-yl)pyrimidine
• 2137531-65-6
• 4-Chloro-2-(2-methylpyridin-3-yl)pyrimidine

• Inchi： 1S/C10H8ClN3/c1-7-8(3-2-5-12-7)10-13-6-4-9(11)14-10/h2-6H,1H3
• InChI Key： DENDSMYQAATVSI-UHFFFAOYSA-N
• SMILES： ClC1=CC=NC(C2=CC=CN=C2C)=N1

Computed Properties

• Exact Mass: 205.0406750g/mol
• Monoisotopic Mass: 205.0406750g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Additional information on 4-Chloro-2-(2-methylpyridin-3-yl)pyrimidine

Research Update on 4-Chloro-2-(2-methylpyridin-3-yl)pyrimidine (CAS: 2137531-65-6) in Chemical Biology and Pharmaceutical Applications

The compound 4-Chloro-2-(2-methylpyridin-3-yl)pyrimidine (CAS: 2137531-65-6) has recently emerged as a key intermediate in the synthesis of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. This heterocyclic scaffold has garnered significant attention due to its structural versatility and ability to serve as a building block for kinase inhibitors and other targeted therapies. Recent studies have highlighted its role in the development of selective inhibitors for various disease-relevant targets, including protein kinases involved in cancer progression and microbial enzymes critical for pathogen survival.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the utility of 4-Chloro-2-(2-methylpyridin-3-yl)pyrimidine as a precursor for the synthesis of potent Bruton's tyrosine kinase (BTK) inhibitors. The compound's chlorine atom at the 4-position was shown to be highly reactive in nucleophilic aromatic substitution reactions, allowing for efficient derivatization with various amine-containing pharmacophores. This property makes it particularly valuable for structure-activity relationship (SAR) studies in drug discovery programs.

Further investigations into the compound's applications have revealed its potential in antimicrobial drug development. A recent patent application (WO2023051234) describes its incorporation into novel antibacterial agents targeting DNA gyrase in resistant Gram-positive pathogens. The 2-methylpyridin-3-yl moiety appears to contribute significantly to the compounds' ability to penetrate bacterial cell membranes, while the pyrimidine core provides essential interactions with the target enzyme's binding site.

From a synthetic chemistry perspective, several improved preparation methods for 4-Chloro-2-(2-methylpyridin-3-yl)pyrimidine have been reported in the past year. A 2024 Organic Process Research & Development paper detailed a scalable, high-yield synthesis route employing continuous flow chemistry, which reduced processing time by 60% compared to traditional batch methods while maintaining excellent purity (>99.5%). This advancement addresses previous challenges in large-scale production of the compound, potentially facilitating its broader use in pharmaceutical development.

Recent computational studies have also shed light on the molecular properties that make this compound particularly valuable in drug design. Molecular docking simulations published in Bioorganic Chemistry (2024) indicate that the 4-Chloro-2-(2-methylpyridin-3-yl)pyrimidine scaffold can adopt multiple binding conformations in kinase active sites, explaining its utility across diverse target classes. These insights are guiding the design of next-generation inhibitors with improved selectivity profiles.

Looking forward, the compound's applications appear to be expanding beyond small molecule therapeutics. A recent preprint (ChemRxiv 2024) describes its use in the development of PROTACs (proteolysis targeting chimeras), where it serves as the warhead component targeting specific kinases for degradation. This innovative approach combines the compound's target-binding capability with E3 ligase recruitment to achieve selective protein degradation, representing a promising new direction in drug discovery.

In conclusion, 4-Chloro-2-(2-methylpyridin-3-yl)pyrimidine (CAS: 2137531-65-6) continues to demonstrate significant value in pharmaceutical research, with recent advances highlighting its versatility across multiple therapeutic areas and technological applications. Its role as a privileged scaffold in medicinal chemistry appears likely to grow as researchers develop more sophisticated methods for its functionalization and application in novel therapeutic modalities.